Cas no 79794-75-5 (Loratadine)

Loratadine is a second-generation antihistamine used to treat allergic conditions such as hay fever and urticaria. Its key advantages include selective peripheral H1-receptor antagonism, minimizing central nervous system effects like sedation. Loratadine exhibits rapid onset, long duration of action (24-hour efficacy), and low potential for drug interactions due to minimal cytochrome P450 metabolism.
Loratadine structure
Loratadine structure
Product Name:Loratadine
CAS No:79794-75-5
MF:C22H23ClN2O2
MW:382.883224725723
MDL:MFCD00672869
CID:60128
PubChem ID:24278525
Update Time:2025-08-04

Loratadine Chemical and Physical Properties

Names and Identifiers

    • Loratadine
    • LORATADINE-D5
    • LORATIDINE
    • CLARATYNE
    • CLARITIN
    • ethyl 4-(8-chloro-5,6-dihydro-11h-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-1-piperidinecarboxylate
    • 4(8-CHLORO-5,6-DIHYDRO-11H-BENZO[5,6]CYCLOHEPTA[1,2-B]PYRIDIN-11-YLIDENE)-1-PIPERIDINECARBOXYLATE
    • 4-(8-CHLORO-5,6-DIHYDRO-11H-BENZO[5,6]CYCLOHEPTA[1,2-B]PYRIDIN-11-YLIDENE)-1-PIPERIDINECARBOXYLIC ACID ETHYL ESTER
    • 1-Piperidinecarboxylic acid, 4- (8-chloro-5,6-dihydro-11H- benzo[5,6]cyclohepta[1,2-b] pyridin-11-ylidene)-, ethyl ester
    • Civeran
    • Claritine
    • Clarityn
    • Lisino
    • Loranox
    • SCH 29851
    • SCH-29851
    • Tadine
    • 4-(8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene-1-piperidinecarboxylic acid ethyl ester
    • 4-(8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene-1-piperi
    • Alavert
    • Loracert
    • Clarityne
    • Loradex
    • Lertamine
    • Histaloran
    • Lorastine
    • Bonalerg
    • Loratyne
    • Fristamin
    • Versal
    • Polaratyne
    • Allertidin
    • Sohotin
    • Sensibit
    • Restamine
    • Lorfast
    • Loraver
    • Lesidas
    • Clarinase
    • Biloina
    • Aerotina
    • Optimin
    • Loritine
    • Anhissen
    • Velodan
    • Sanelor
    • Lowadina
    • Lorantis
    • Loradif
    • Alerpriv
    • Rinomex
    • Rhinase
    • Nularef
    • Alarin
    • Pylor
    • Lergy
    • Zeos
    • Sinhistan Dy
    • Bedix Loratadina
    • Talorat Dy
    • Claritin Reditabs
    • Clar
    • 11H-Benzo[5,6]cyclohepta[1,2-b]pyridine, 1-piperidinecarboxylic acid deriv. (ZCI)
    • Clarotadin
    • Cronopen
    • Erolin
    • Ethyl 4-(8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate
    • Flonidan
    • Klarifer
    • Klaritin
    • Lomilan
    • MeSH ID: D017336
    • Symphoral
    • MDL： MFCD00672869
    • Inchi： 1S/C22H23ClN2O2/c1-2-27-22(26)25-12-9-15(10-13-25)20-19-8-7-18(23)14-17(19)6-5-16-4-3-11-24-21(16)20/h3-4,7-8,11,14H,2,5-6,9-10,12-13H2,1H3
    • InChI Key： JCCNYMKQOSZNPW-UHFFFAOYSA-N
    • SMILES： O=C(N1CC/C(=C2/C3C(=CC(=CC=3)Cl)CCC3C/2=NC=CC=3)/CC1)OCC

Computed Properties

  • Exact Mass: 382.14500
  • Monoisotopic Mass: 382.144806
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 569
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 42.4
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Powder
  • Density: 1.261
  • Melting Point: 135.0 to 139.0 deg-C
  • Boiling Point: 531.3°C at 760 mmHg
  • Flash Point: 275.1±30.1 °C
  • Solubility: DMSO: 26 mg/mL, soluble
  • Water Partition Coefficient: It is soluble in DMSO (50 mg/ml), ethanol (77 mg/ml at 25°C), water (<1 mg/ml at 25°C), chloroform, and methanol.
  • Stability/Shelf Life: Stable, but may be heat sensitive - refrigerate. Incompatible with strong oxidizing agents.
  • PSA: 42.43000
  • LogP: 4.82570
  • Merck: 5578
  • Solubility: Soluble in methanol or chloroform

Loratadine Security Information

Loratadine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Loratadine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L129223-100mg
Loratadine
 79794-75-5 ≥98%
100mg
 ¥29.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L129223-500mg
Loratadine
 79794-75-5 ≥98%
500mg
 ¥35.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L129223-25g
Loratadine
 79794-75-5 ≥98%
25g
 ¥192.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L129223-1g
Loratadine
 79794-75-5 ≥98%
1g
 ¥39.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L129223-100g
Loratadine
 79794-75-5 ≥98%
100g
 ¥722.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L129223-5g
Loratadine
 79794-75-5 ≥98%
5g
 ¥62.90 2023-09-02
S e l l e c k ZHONG GUO
S1358-10mM (1mL in DMSO)
Loratadine (SCH29851)
 79794-75-5 99.99%
10mM (1mL in DMSO)
 ¥573.3 2023-09-16
S e l l e c k ZHONG GUO
S1358-10mg
Loratadine (SCH29851)
 79794-75-5 99.99%
10mg
 ¥581.69 2023-09-16
S e l l e c k ZHONG GUO
S1358-50mg
Loratadine (SCH29851)
 79794-75-5 99.99%
50mg
 ¥1866.14 2023-09-16
S e l l e c k ZHONG GUO
S1358-100mg
Loratadine (SCH29851)
 79794-75-5 99.99%
100mg
 ¥2923.83 2023-09-16

Loratadine Production Method

Production Method 1

31251-41-9 31251-41-9
79794-75-5 79794-75-5
Reaction Conditions
1.1 Reagents: Zinc Catalysts: Titanium tetrachloride Solvents: Tetrahydrofuran ;  0 °C; 2.5 h, reflux
Reference
Synthesis of loratadine
Xu, Huigang; et al, Zhongguo Yiyao Gongye Zazhi, 2006, 37(3), 150-151

Production Method 2

170727-68-1 170727-68-1
79794-75-5 79794-75-5
Reaction Conditions
1.1 Solvents: Toluene ;  rt → 80 °C; 80 °C; 1.5 h, 80 °C; 80 °C → rt
Reference
Synthesis of loratidine
Zheng, Xuewen; et al, Guangdong Yaoxueyuan Xuebao, 2005, 21(6), 655-657

Production Method 3

79794-75-5 79794-75-5
Reaction Conditions
1.1 Reagents: Trimethyl phosphite
1.2 Reagents: Sodium hydride Solvents: Tetrahydrofuran
2.1 Reagents: Triethylamine Catalysts: Triphenylphosphine ,  Palladium diacetate Solvents: Dimethylformamide
Reference
New process for the preparation of loratadine.
, Spain, , ,

Production Method 4

153654-16-1 153654-16-1
79794-75-5 79794-75-5
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran
Reference
Process for the synthesis of 8-chloro-6,11-dihydro-11-(1-ethoxycarbonyl-4-piperidylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine [loratadine]
, Spain, , ,

Production Method 5

79794-75-5 79794-75-5
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine ,  Palladium diacetate Solvents: Dimethylformamide
Reference
New process for the preparation of loratadine.
, Spain, , ,

Production Method 6

165740-12-5 165740-12-5
79794-75-5 79794-75-5
Reaction Conditions
1.1 Reagents: Sodium formate Catalysts: 2,4,5,6-Tetrakis(diphenylamino)-1,3-benzenedicarbonitrile Solvents: Dimethyl sulfoxide ;  20 h, rt
1.2 Reagents: Water ;  rt
Reference
Non-innocent Radical Ion Intermediates in Photoredox Catalysis: Parallel Reduction Modes Enable Coupling of Diverse Aryl Chlorides
Chmiel, Alyah F. ; et al, Journal of the American Chemical Society, 2021, 143(29), 10882-10889

Production Method 7

100643-71-8 100643-71-8
1609-47-8 1609-47-8
79794-75-5 79794-75-5
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  5 min, rt
1.2 2 h, rt
Reference
Loratadine and Analogues: Discovery and Preliminary Structure-Activity Relationship of Inhibitors of the Amino Acid Transporter B0AT2
Cuboni, Serena; et al, Journal of Medicinal Chemistry, 2014, 57(22), 9473-9479

Production Method 8

117810-66-9 117810-66-9
79794-75-5 79794-75-5
Reaction Conditions
1.1 120 °C
2.1 Reagents: Sodium hydride Solvents: Benzene
Reference
Process for the synthesis of 8-chloro-6,11-dihydro-11-(1-ethoxycarbonyl-4-piperidylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine [loratadine]
, Spain, , ,

Production Method 9

130642-50-1 130642-50-1
79794-75-5 79794-75-5
Reaction Conditions
1.1 10 h, 185 - 190 °C; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 9 - 10, cooled
2.1 Solvents: Toluene ;  rt → 80 °C; 80 °C; 1.5 h, 80 °C; 80 °C → rt
Reference
Synthesis of loratidine
Zheng, Xuewen; et al, Guangdong Yaoxueyuan Xuebao, 2005, 21(6), 655-657

Production Method 10

130642-50-1 130642-50-1
79794-75-5 79794-75-5
Reaction Conditions
1.1 Solvents: Water ;  pH 6 - 7, 140 - 170 °C
2.1 60 - 100 °C
Reference
Preparation of benzocycloheptapyridine derivatives
, Taiwan, , ,

Loratadine Raw materials

Loratadine Preparation Products

Loratadine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:79794-75-5)氯雷他定
Order Number:LE26659593;LE12718
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:57
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
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(CAS:79794-75-5)Loratadine
Order Number:A1205150
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:41
Price ($):489.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:79794-75-5)Loratadine
Order Number:sfd11882
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:79794-75-5)Loratadine
Order Number:LE302
Stock Status:in Stock
Quantity:5KG/1KG/25KG/100KG
Purity:99% HPLC
Pricing Information Last Updated:Thursday, 14 August 2025 14:44
Price ($):negotiated
Email:617971708@qq.com

Loratadine Spectrogram

1H NMR Bruker CD3OD
1H NMR
GC-MS
GC-MS

Loratadine Related Literature

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:79794-75-5)氯雷他定
LE26659593;LE12718
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:79794-75-5)Loratadine
A1205150
Purity:99%
Quantity:500g
Price ($):489.0
Email